5-(3,4-dimethylphenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-1,2-oxazole-3-carboxamide

• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 5-(3,4-dimethylphenyl)-N-(1,1-dioxothiolan-3-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C16H18N2O4S/c1-10-3-4-12(7-11(10)2)15-8-14(18-22-15)16(19)17-13-5-6-23(20,21)9-13/h3-4,7-8,13H,5-6,9H2,1-2H3,(H,17,19)
• InChI Key: OUIDLSYCUMGJIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC(=NO2)C(=O)NC3CCS(=O)(=O)C3)C

Description

5-(3,4-Dimethylphenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-1,2-oxazole-3-carboxamide is a complex organic compound with potential applications in various scientific fields. This compound is characterized by its unique structure, which includes a dimethylphenyl group, a dioxidotetrahydrothiophenyl group, and an oxazole carboxamide group.

Preparation Methods

The synthesis of 5-(3,4-dimethylphenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-1,2-oxazole-3-carboxamide involves multiple steps, including the formation of the oxazole ring and the introduction of the dimethylphenyl and dioxidotetrahydrothiophenyl groups. The reaction conditions typically require specific reagents and catalysts to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve bulk manufacturing processes, custom synthesis, and sourcing of raw materials .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups within the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts.

Scientific Research Applications

5-(3,4-Dimethylphenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-1,2-oxazole-3-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The exact mechanism may vary depending on the application, but it generally involves binding to target molecules and modulating their activity. This can lead to changes in biological processes, chemical reactions, or material properties .

Comparison with Similar Compounds

When compared to similar compounds, 5-(3,4-dimethylphenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-1,2-oxazole-3-carboxamide stands out due to its unique combination of functional groups and structural features. Similar compounds include other oxazole derivatives and compounds with dimethylphenyl or dioxidotetrahydrothiophenyl groups. The uniqueness of this compound lies in its specific arrangement of these groups, which can result in distinct chemical and biological properties .